Cas no 874801-53-3 (5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride)

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride is a sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonate esters. Its structure, featuring chloro, fluoro, and methyl substituents on the benzene ring, enhances reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. This compound is valued for its high purity and stability, making it suitable for pharmaceutical and agrochemical applications where precise functionalization is required. Its robust reactivity with amines and alcohols facilitates the efficient synthesis of complex sulfonyl-containing compounds, underscoring its utility in research and industrial processes.
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride structure
874801-53-3 structure
Product Name:5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
CAS No:874801-53-3
MF:C7H5Cl2FO2S
MW:243.082802534103
CID:1077046
PubChem ID:44890843
Update Time:2025-06-07

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
    • 874801-53-3
    • AKOS006222954
    • 5-chloro-2-fluoro-4-methylbenzene-1-sulfonyl chloride
    • DTXSID801228574
    • MDL: MFCD05664923
    • Inchi: 1S/C7H5Cl2FO2S/c1-4-2-6(10)7(3-5(4)8)13(9,11)12/h2-3H,1H3
    • InChI Key: POMYQSJCYNGSIW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C)F)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 241.9371341g/mol
  • Monoisotopic Mass: 241.9371341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.5Ų

5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659436-250mg
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
874801-53-3 98%
250mg
¥21469.00 2024-04-27
A2B Chem LLC
AX19057-1g
5-Chloro-2-fluoro-4-methylbenzenesulfonyl chloride
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$639.00 2023-12-29
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